![molecular formula C8H11NO4S B163985 2-Ethoxyphenyl sulfamate CAS No. 128276-53-9](/img/structure/B163985.png)
2-Ethoxyphenyl sulfamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Ethoxyphenyl sulfamate, also known as EOPS, is a chemical compound that has been widely used in scientific research. It belongs to the class of sulfamate compounds, which have been found to have various applications in medicinal chemistry, agrochemicals, and material science.
Mechanism of Action
The mechanism of action of 2-Ethoxyphenyl sulfamate involves the inhibition of carbonic anhydrase, which leads to a decrease in the production of bicarbonate ions and an increase in the concentration of carbon dioxide. This, in turn, leads to a decrease in the pH of biological fluids, which can have various physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including the inhibition of carbonic anhydrase, the decrease in the production of bicarbonate ions, and the increase in the concentration of carbon dioxide. These effects can have various implications for biological processes, including acid-base regulation, neuronal activity, and ion transport.
Advantages and Limitations for Lab Experiments
2-Ethoxyphenyl sulfamate has several advantages for lab experiments, including its high potency and selectivity for carbonic anhydrase inhibition. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the research on 2-Ethoxyphenyl sulfamate, including the development of more potent and selective inhibitors of carbonic anhydrase, the investigation of its potential use in the treatment of neurological disorders, and the exploration of its applications in material science and agrochemicals.
In conclusion, this compound is a chemical compound that has been widely used in scientific research due to its various applications. Its mechanism of action involves the inhibition of carbonic anhydrase, which can have various physiological effects. While it has several advantages for lab experiments, it also has some limitations. There are several future directions for the research on this compound, which can have significant implications for various fields of study.
Scientific Research Applications
2-Ethoxyphenyl sulfamate has been extensively used in scientific research due to its various applications. It has been found to be an effective inhibitor of carbonic anhydrase, an enzyme that plays a crucial role in regulating the pH of biological fluids. This compound has also been shown to exhibit anticonvulsant and neuroprotective activities, making it a potential candidate for the treatment of neurological disorders.
Properties
128276-53-9 | |
Molecular Formula |
C8H11NO4S |
Molecular Weight |
217.24 g/mol |
IUPAC Name |
(2-ethoxyphenyl) sulfamate |
InChI |
InChI=1S/C8H11NO4S/c1-2-12-7-5-3-4-6-8(7)13-14(9,10)11/h3-6H,2H2,1H3,(H2,9,10,11) |
InChI Key |
GALYTZAHXNSNBM-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1OS(=O)(=O)N |
Canonical SMILES |
CCOC1=CC=CC=C1OS(=O)(=O)N |
synonyms |
Sulfamic acid, 2-ethoxyphenyl ester (9CI) |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.